Cas no 113350-84-8 ((2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol)

• Product Name: (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol
• CAS No: 113350-84-8
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 4936706
• Update Time: 2025-06-08

(2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-Bis(benzyloxy)butane-1,4-diol
• 2-O,3-O-Dibenzyl-D-threitol
• (2R,3R)-2,3-BIS(BENZYLOXY)-1,4-BUTANEDIOL
• (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol

• Inchi： 1S/C18H22O4/c19-11-17(21-13-15-7-3-1-4-8-15)18(12-20)22-14-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18-/m1/s1
• InChI Key： KXOVGSUIUSIZML-QZTJIDSGSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](CO)[C@@H](CO)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 244
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol

Introduction to (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol (CAS No. 113350-84-8)

(2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. This compound, identified by its CAS number 113350-84-8, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The precise stereochemistry of this molecule, characterized by the (2R,3R) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The molecular structure of (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol consists of a butanediol backbone with benzyloxy groups attached to the second and third carbon atoms. This configuration not only enhances the compound's solubility in various solvents but also influences its metabolic stability and pharmacokinetic profile. The benzyloxy groups contribute to the molecule's overall hydrophobicity, making it an attractive candidate for formulation in lipid-based drug delivery systems.

In recent years, (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol has been extensively studied for its potential applications in the synthesis of chiral auxiliaries and catalysts. The stereochemistry of this compound is particularly valuable in asymmetric synthesis, where it serves as a building block for creating enantiomerically pure compounds. These enantiomerically pure intermediates are essential in the development of novel pharmaceuticals that exhibit high selectivity and minimal side effects.

Furthermore, the compound has shown promise in preclinical studies as a modulator of various biological pathways. Research indicates that (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol may interact with enzymes involved in metabolic disorders and inflammatory responses. Its ability to modulate these pathways makes it a potential candidate for therapeutic intervention in conditions such as diabetes and autoimmune diseases. The benzyloxy groups on the molecule are believed to enhance its binding affinity to target proteins, thereby increasing its efficacy as a pharmacological agent.

The synthesis of (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as stereoselective epoxide ring-opening and asymmetric hydrogenation, have been employed to achieve the desired configuration. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative approaches in pharmaceutical chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol's interactions with biological targets. Molecular modeling studies have revealed insights into how the compound binds to enzymes and receptors at the atomic level. These insights are crucial for designing next-generation drugs that are more effective and have fewer off-target effects. The integration of computational methods with experimental techniques has accelerated the discovery process and paved the way for more efficient drug development pipelines.

In addition to its pharmaceutical applications, (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol has found utility in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and biodegradability. The benzyloxy groups contribute to the compound's thermal stability and resistance to chemical degradation, making it an attractive material for industrial applications.

The growing interest in green chemistry has also influenced the research on (2R,3R)-2,3-Bis(benzyloxy)-1,4-butanediol. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing and drug development. By adopting greener methodologies, researchers hope to create more environmentally friendly processes that do not compromise on efficiency or yield.

In conclusion，（2R，3R）-2，3-Bis(benzyloxy)-1，4-butanediol is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural properties，stereochemistry，and potential applications make it a valuable asset in pharmaceutical research，materials science，and green chemistry initiatives。As research continues to uncover new insights into this compound，its role in advancing scientific knowledge and developing innovative solutions is expected to grow even further。